Cas no 2229180-21-4 (3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2229180-21-4
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 6035738
• PubChem ID: 165973352
• Update Time: 2025-05-19

3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid
• EN300-1974917
• 3-hydroxy-1-[5-(trifluoromethyl)furan-2-yl]cyclobutane-1-carboxylic acid
• 2229180-21-4

• Inchi： 1S/C10H9F3O4/c11-10(12,13)7-2-1-6(17-7)9(8(15)16)3-5(14)4-9/h1-2,5,14H,3-4H2,(H,15,16)
• InChI Key： GDFLDTAGQWAOPE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2(C(=O)O)CC(C2)O)O1)(F)F

Computed Properties

• Exact Mass: 250.04529325g/mol
• Monoisotopic Mass: 250.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid

3-Hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic Acid (CAS No. 2229180-21-4): A Comprehensive Overview

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid (CAS No. 2229180-21-4), has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound, characterized by its intricate fused ring system and functional groups, has been the subject of extensive research, particularly in the development of novel drug candidates.

The molecular structure of 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted with a hydroxy group and a furan ring bearing a trifluoromethyl group. This combination of functional moieties imparts distinct chemical and biological properties, making it a versatile scaffold for medicinal chemistry. The presence of the trifluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on the development of bioactive molecules with fluorinated substituents. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic profiles and improve pharmacological efficacy. Studies have demonstrated that compounds incorporating this moiety often exhibit improved bioavailability and prolonged half-life, making them attractive candidates for therapeutic applications.

The furan moiety in the compound also contributes significantly to its biological activity. Furan derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The unique electronic distribution within the furan ring allows for strong interactions with biological targets, thereby enhancing the compound's pharmacological effects.

One of the most compelling aspects of 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced potency and selectivity. For instance, modifications to the hydroxy group or the cyclobutane ring have led to compounds with improved binding affinity to specific enzymes or receptors.

The compound's relevance is further underscored by its application in preclinical studies aimed at identifying novel therapeutic agents. In particular, its ability to interact with biological targets has made it a valuable tool in the search for new treatments for various diseases. Preliminary studies have suggested that derivatives of this compound may exhibit promising activity against pathogens that have developed resistance to existing antibiotics.

The synthesis of 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric catalysis and enantioselective synthesis have been particularly useful in constructing the desired stereocenters accurately.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are exploring how modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug candidates and ensuring their clinical efficacy.

In conclusion, 3-hydroxy-1-5-(trifluoromethyl)furan-2-ylcyclobutane-1-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of functional groups and its promising biological activities make it a valuable asset in the pharmaceutical industry. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation drugs.